Cas no 113598-97-3 (1-Pyreneoctanamine, hydrochloride)

• Product Name: 1-Pyreneoctanamine, hydrochloride
• CAS No: 113598-97-3
• MF: C₂₄H₂₈ClN
• MW: 365.9388256073
• CID: 2611197
• Update Time: 2023-08-07

1-Pyreneoctanamine, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-pyren-1-yloctan-1-amine,hydrochloride
• 1-Pyreneoctanamine, hydrochloride
• 8-(Pyren-1-yl)octan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C24H27N.ClH/c25-17-6-4-2-1-3-5-8-18-11-12-21-14-13-19-9-7-10-20-15-16-22(18)24(21)23(19)20;/h7,9-16H,1-6,8,17,25H2;1H
• InChI Key： BPHIANLNQXMGGP-UHFFFAOYSA-N
• SMILES： Cl.NCCCCCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 405
• Topological Polar Surface Area: 26